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Compound of Interest

Compound Name: Acetylvirolin

Cat. No.: B13405669 Get Quote

A comprehensive overview of the available scientific information on Acetylvirolin (CAS

916264-22-7), a lignan found in nature. This document summarizes the current knowledge

regarding its chemical properties and biological context, while also highlighting the absence of

detailed public-domain information on its specific synthesis, characterization protocols, and

biological signaling pathways.

Audience: Researchers, scientists, and drug development professionals.

Introduction
Acetylvirolin is a natural product identified as a lignan. Lignans are a large class of

polyphenolic compounds found in plants, and they are known for their diverse biological

activities. While the existence of Acetylvirolin is confirmed through its Chemical Abstracts

Service (CAS) number and listings by several chemical suppliers, detailed scientific literature

on this specific compound is notably scarce. This guide aims to provide all currently available

information and to frame the context for future research.

Chemical and Physical Properties
A summary of the basic chemical data for Acetylvirolin is presented in Table 1. This

information has been aggregated from various chemical supplier databases.

Table 1: Physicochemical Properties of Acetylvirolin
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Property Value

CAS Number 916264-22-7

Molecular Formula C₂₃H₂₈O₆

Molecular Weight 400.46 g/mol

Compound Class Lignan

Reported Natural Source Elderberry Plant

Synthesis of Acetylvirolin
A thorough search of scientific databases and chemical literature did not yield any specific,

published total synthesis or semi-synthesis routes for Acetylvirolin.

General Lignan Synthesis Workflow:

While a specific protocol for Acetylvirolin is unavailable, the general synthesis of lignans often

follows established chemical strategies. A generalized workflow for lignan synthesis is depicted

below. This diagram illustrates a conceptual pathway and does not represent a validated

synthesis for Acetylvirolin.

Conceptual Lignan Synthesis Workflow

Precursor Synthesis Core Assembly Final Modification

Simple Phenolic Precursors Functional Group Interconversion Oxidative Coupling Stereoselective Cyclization Introduction of Acetyl Group Purification (e.g., HPLC)

Click to download full resolution via product page

Caption: A generalized workflow for the chemical synthesis of lignans.

Characterization of Acetylvirolin
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Detailed experimental protocols for the characterization of Acetylvirolin are not available in

the public domain. Chemical suppliers note that the identity and purity of their Acetylvirolin
standards are typically confirmed by High-Performance Liquid Chromatography (HPLC) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

General Characterization Workflow:

The characterization of a purified natural product like Acetylvirolin would generally follow the

workflow outlined below.

General Characterization Workflow for Natural Products

Isolated Compound
(e.g., from Elderberry)

Purity Assessment
(HPLC, LC-MS)

Structural Elucidation

1D NMR (¹H, ¹³C) 2D NMR (COSY, HSQC, HMBC) High-Resolution Mass Spectrometry (HRMS)

Final Structure Confirmation
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Caption: A standard workflow for the characterization of a purified natural product.

Biological Activity and Signaling Pathways
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There are no specific studies on the biological activity or the signaling pathways modulated by

Acetylvirolin. However, its classification as a lignan and its origin from the elderberry plant

provide a basis for hypothesizing its potential biological roles. Elderberry extracts are known to

possess antiviral and anti-inflammatory properties. Lignans, as a class, have been investigated

for a wide range of activities, including antioxidant, anticancer, and anti-inflammatory effects.

Potential Areas of Biological Investigation:

Based on the properties of related compounds, a logical workflow for investigating the

biological activity of Acetylvirolin is proposed below.

Proposed Workflow for Biological Activity Screening

Pure Acetylvirolin

In Vitro Bioassays

Antioxidant Assays
(e.g., DPPH, ABTS)

Anti-inflammatory Assays
(e.g., NO production in macrophages)

Antiviral Assays
(e.g., against influenza)

Identification of Active Pathways

In Vivo Model Studies
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Caption: A conceptual workflow for the biological evaluation of Acetylvirolin.

Conclusion and Future Directions
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Acetylvirolin is a known chemical entity with basic identifying information available. However,

there is a significant gap in the scientific literature regarding its synthesis, detailed

characterization, and biological function. The information presented in this guide is based on

general knowledge of natural product chemistry and the biological activities of related

compounds. Future research is needed to:

Develop and publish a robust method for the total synthesis of Acetylvirolin.

Fully characterize the compound using modern spectroscopic techniques and publish the

resulting data.

Investigate the biological activities of Acetylvirolin in a systematic manner, including its

effects on relevant signaling pathways.

Explore its potential as a therapeutic agent, particularly in the contexts of viral infections and

inflammatory diseases, given its origin.

This document serves as a foundational reference for researchers interested in pursuing

further studies on Acetylvirolin.

To cite this document: BenchChem. [In-Depth Technical Guide on Acetylvirolin: Synthesis
and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13405669#synthesis-and-characterization-of-
acetylvirolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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